Cas no 406179-70-2 (5-{[5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}-5-oxopentanoate)

• Product Name: 5-{[5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}-5-oxopentanoate
• CAS No: 406179-70-2
• MF: C₁₅H₂₅O₄
• MW: 269.356605291367
• CID: 2633262
• PubChem ID: 18714537
• Update Time: 2025-04-21

5-{[5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 5-(5-methyl-2-propan-2-ylcyclohexyl)oxy-5-oxopentanoate
• 406179-70-2
• 5-{[5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}-5-oxopentanoate
• CTMTYSVTTGVYAW-UHFFFAOYSA-M
• DTXSID90595798

• Inchi： 1S/C15H26O4/c1-10(2)12-8-7-11(3)9-13(12)19-15(18)6-4-5-14(16)17/h10-13H,4-9H2,1-3H3,(H,16,17)/p-1
• InChI Key： CTMTYSVTTGVYAW-UHFFFAOYSA-M
• SMILES： O(C(CCCC(=O)[O-])=O)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 269.17528427Da
• Monoisotopic Mass: 269.17528427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.4Ų